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Compound of Interest

Compound Name:
2-(3-

Chlorophenyl)ethylisothiocyanate

CAS No.: 442689-72-7

Cat. No.: B6320852 Get Quote

Executive Summary & Chemical Basis of Separation
Isothiocyanates (ITCs) like PEITC are hydrophobic, sulfur-containing compounds derived from

glucosinolates. In Reverse-Phase HPLC (RP-HPLC), their separation is governed primarily by

hydrophobic interaction chromatography (HIC) principles.

The retention time (RT) directly correlates with the lipophilicity of the side chain (R-N=C=S). As

the alkyl chain length increases or aromaticity is introduced, the partition coefficient (LogP)

rises, increasing interaction with the C18 stationary phase and delaying elution.

Predicted Elution Order (C18 Column)
The theoretical and experimentally verified elution order for common analogs is: Sulforaphane

(Polar) < Allyl ITC (Short chain) < Benzyl ITC (Aromatic) < PEITC (Aromatic + Alkyl spacer)

Comparative Retention Data
The following data summarizes the retention behavior of PEITC and its primary analogs under

optimized Reverse-Phase conditions.

Table 1: Physicochemical Properties & Relative
Retention
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Note: Retention times (RT) are representative of a standard C18 gradient method (detailed in

Section 3) and will vary based on specific system dead volume and flow rate.

Compound Abbr.
Structure
(R-Group)

LogP
(Approx)

Relative
Elution

UV Max (

)

Sulforaphane SFN

4-

(Methylsulfiny

l)butyl

0.23 Early (1.0x) 205 / 240 nm

Allyl

Isothiocyanat

e

AITC
Allyl (-

CH₂CH=CH₂)
1.30 Mid (1.8x) 242 nm

Benzyl

Isothiocyanat

e

BITC
Benzyl (-CH₂-

Ph)
2.83 Late (3.2x)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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